Cas no 1780954-49-5 (2,5-Dibromo-4-fluoroanisole)

• Product Name: 2,5-Dibromo-4-fluoroanisole
• CAS No: 1780954-49-5
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 3047667
• Update Time: 2025-06-08

2,5-Dibromo-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-fluoroanisole
• 1,4-Dibromo-2-fluoro-5-methoxybenzene

• Inchi： 1S/C7H5Br2FO/c1-11-7-3-4(8)6(10)2-5(7)9/h2-3H,1H3
• InChI Key： JDEOAGFIDNZZEN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dibromo-4-fluoroanisole

Recent Advances in the Application of 2,5-Dibromo-4-fluoroanisole (CAS: 1780954-49-5) in Chemical and Pharmaceutical Research

2,5-Dibromo-4-fluoroanisole (CAS: 1780954-49-5) is a halogenated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This compound, characterized by its bromine and fluorine substituents on an anisole backbone, serves as a critical intermediate in the synthesis of complex molecules, including potential therapeutic agents. Recent studies have explored its utility in cross-coupling reactions, material science, and as a precursor for bioactive molecules.

One of the most notable advancements involving 2,5-Dibromo-4-fluoroanisole is its role in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. Researchers have demonstrated its efficacy in forming carbon-carbon bonds, which are pivotal in constructing pharmacophores for novel drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in synthesizing brominated and fluorinated analogs of known anticancer agents, showcasing improved binding affinity and metabolic stability.

In addition to its synthetic applications, 2,5-Dibromo-4-fluoroanisole has been investigated for its potential in material science. Its unique electronic properties, attributed to the electron-withdrawing effects of bromine and fluorine, make it a promising candidate for organic semiconductors and liquid crystal displays. Recent work in Advanced Materials has explored its incorporation into π-conjugated systems, yielding materials with enhanced charge transport properties.

Furthermore, the compound's role in agrochemical research has been underscored by its utility in developing novel pesticides and herbicides. Its halogenated structure imparts resistance to metabolic degradation, a desirable trait in crop protection agents. A 2024 study in Pest Management Science reported the synthesis of derivatives exhibiting potent herbicidal activity against resistant weed species, positioning 2,5-Dibromo-4-fluoroanisole as a key building block in sustainable agriculture.

Despite these advancements, challenges remain in optimizing the scalability and environmental impact of processes involving 2,5-Dibromo-4-fluoroanisole. Recent efforts have focused on green chemistry approaches, such as catalytic halogenation and solvent-free reactions, to mitigate waste and improve efficiency. These developments align with the broader industry trend toward sustainable and eco-friendly synthetic methodologies.

In conclusion, 2,5-Dibromo-4-fluoroanisole (CAS: 1780954-49-5) continues to be a focal point in interdisciplinary research, bridging gaps between organic chemistry, pharmaceuticals, and materials science. Its multifaceted applications underscore its importance as a versatile intermediate, with ongoing studies poised to unlock further potential in drug discovery and advanced materials. Future research directions may include exploring its enantioselective transformations and expanding its utility in bioconjugation chemistry.